Cas no 951894-34-1 (2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid)

• Product Name: 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid
• CAS No: 951894-34-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD09801870
• CID: 4722821
• PubChem ID: 24727250
• Update Time: 2025-07-02

2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-4-(3,4-DIMETHYLPHENYL)-4-OXOBUTYRIC ACID
• 4-(3,4-dimethylphenyl)-2,2-dimethyl-4-oxobutanoic acid
• BC1022029
• 4-(3,4-dimethylphenyl)-2,2-dimethyl-4-oxobutanoicacid
• E76789
• CS-0153007
• 951894-34-1
• MFCD09801870
• BS-51242
• AKOS014632957
• 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid

• MDL： MFCD09801870
• Inchi： 1S/C14H18O3/c1-9-5-6-11(7-10(9)2)12(15)8-14(3,4)13(16)17/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： FSPTXYPFFOVVPY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC(C1C=CC(C)=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid

Comprehensive Overview of 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid (CAS No. 951894-34-1)

2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid (CAS No. 951894-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its oxobutyric acid backbone and dimethylphenyl substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its role in drug development, particularly in targeting metabolic pathways and inflammatory responses.

The molecular structure of 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid features a ketone group and a carboxylic acid functionality, making it a versatile building block for derivatization. Its CAS No. 951894-34-1 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern synthetic chemistry. Recent studies highlight its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and enzyme inhibitors, aligning with the growing demand for novel therapeutic agents.

In the context of sustainability and green chemistry, 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid has been explored for its compatibility with eco-friendly synthesis methods. Researchers are investigating solvent-free reactions and catalytic processes to minimize environmental impact, a topic highly relevant to current industry trends. The compound's stability under mild conditions further enhances its appeal for large-scale production, addressing concerns about cost-effective manufacturing and waste reduction.

Another area of interest is the compound's potential role in personalized medicine. With advancements in computational chemistry and AI-driven drug discovery, CAS No. 951894-34-1 is being screened for interactions with specific biological targets. This aligns with frequent user queries about precision therapeutics and structure-activity relationships (SAR). Its lipophilic properties and molecular weight make it a candidate for optimizing drug bioavailability, a critical factor in modern pharmacology.

From an analytical perspective, 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid is often characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and validate its utility in high-value applications. The compound's chromatographic behavior and spectral data are frequently documented in peer-reviewed journals, catering to researchers seeking reproducible protocols.

In summary, 2,2-Dimethyl-4-(3,4-dimethylphenyl)-4-oxobutyric acid (CAS No. 951894-34-1) represents a convergence of innovation in synthetic chemistry, drug development, and sustainable practices. Its multifaceted applications and alignment with trending scientific inquiries underscore its importance in both academic and industrial settings. Future research may further elucidate its potential in emerging fields like bioconjugation and targeted drug delivery, solidifying its position as a compound of enduring relevance.